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Compound of Interest

Bis(methylsulfinylethyl)sulfone-
13C4

Cat. No.: B13422298

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for
Bis(methylsulfinylethyl)sulfone-13C4, a stable isotope-labeled compound. The information
presented is primarily based on the Safety Data Sheet (SDS) for the unlabeled parent
compound, Bis(methylsulfinylethyl)sulfone, as the toxicological properties are expected to be
nearly identical. This document is intended to support risk assessments and ensure safe
handling in a laboratory setting.

Chemical Identification and Physical Properties

Bis(methylsulfinylethyl)sulfone-13C4 is the 13C-labeled version of
Bis(methylsulfinylethyl)sulfone, a known metabolite of sulfur mustard found in urine.[1] The
primary use of the 13C4-labeled compound is in research applications, such as metabolic
studies and as an internal standard for analytical quantification.
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Property Value

Chemical Name Bis(methylsulfinylethyl)sulfone-13C4

Synonyms 1-(MethyISl-JIfinyl)-2-((2-
(methylsulfinyl)ethyl)sulfonyl)ethane-13C4

CAS Number 672310-55-3

Molecular Formula C213C4H1404S3

Molecular Weight 250.34 g/mol

Appearance Neat

Data for unlabeled Bis(methylsulfinylethyl)sulfone (CAS: 137371-96-1)

Property Value

Molecular Formula C6H1404S3

| Molecular Weight | 246.37 g/mol |

Hazard Identification and Classification

Based on the available information for the unlabeled compound, Bis(methylsulfinylethyl)sulfone
is not classified as a hazardous substance according to Regulation (EC) No. 1272/2008.
However, as with any chemical of unknown toxicological profile, it should be handled with care.

GHS Hazard Pictograms: Not applicable Signal Word: Not applicable Hazard Statements: Not
applicable Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.
e P262: Do not get in eyes, on skin, or on clothing.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

A general workflow for chemical hazard identification and risk assessment is outlined below.
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Hazard Identification Risk Assessment Risk Control
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Caption: General workflow for chemical hazard identification and risk assessment.

Toxicological Information

There is no specific toxicological data available for Bis(methylsulfinylethyl)sulfone-13C4 or
its unlabeled counterpart. However, being a metabolite of sulfur mustard, a known vesicant and
carcinogen, caution is warranted. The toxicological properties have not been fully investigated.

General Toxicological Concerns for Sulfonyl Compounds:

o Skin and Eye Irritation: Some sulfonyl compounds can cause skin and eye irritation upon
direct contact.

o Respiratory Tract Irritation: Inhalation of dust or vapors may cause respiratory irritation.

First-Aid Measures

In the event of exposure, follow these first-aid measures:
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Exposure Route

First-Aid Procedure

Inhalation

Move the exposed person to fresh air. If not
breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Get medical attention if

irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Get medical attention

immediately.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

The following diagram illustrates the standard first-aid response protocol.
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Exposure Occurs

Assess the Situation
(Safety of Rescuer, Nature of Exposure)
A
[Remove from Exposure Source)

Exposure Route Specific First-Aid
Inhalation: Skin Contact: Eye Contact: Ingestion:
Move to Fresh Air Flush with Water Flush with Water Rinse Mouth, Do Not Induce Vomiting

Seek Professional Medical Attention g
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Caption: Standard first-aid response protocol for chemical exposure.

Handling and Storage

Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust or aerosols.

Wash hands thoroughly after handling.

Storage:
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o Store in a tightly closed container.
o Keep in a cool, dry, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.

Exposure Controls and Personal Protection
Engineering Controls:
¢ Use of a chemical fume hood is recommended to minimize inhalation exposure.

o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

_ _ Wear chemical-resistant gloves (e.g., nitrile
Skin Protection
rubber) and a lab coat.

If ventilation is inadequate, use a NIOSH-
Respiratory Protection approved respirator with an appropriate

cartridge for organic vapors and particulates.

The hierarchy of controls for minimizing chemical exposure is depicted in the following diagram.
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Personal Protective Equipment
(Gloves, Goggles)

Click to download full resolution via product page
Caption: Hierarchy of controls for chemical exposure.
Stability and Reactivity
+ Reactivity: No specific reactivity data is available. Avoid contact with strong oxidizing agents.
¢ Chemical Stability: Stable under recommended storage conditions.

* Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes
of sulfur oxides.
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Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Consult with a licensed professional waste disposal service to
dispose of this material.

Disclaimer: This document has been prepared as a guide to the safe handling of
Bis(methylsulfinylethyl)sulfone-13C4 and is based on the available information for the
unlabeled compound. It is not exhaustive and should be used in conjunction with other safety
resources and professional judgment. The user is responsible for determining the suitability of
this information for their particular application and for ensuring compliance with all applicable
laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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